N-benzyl-1-(4-methylphenyl)ethylamine

• Molecular Formula: C16H19N
• Molecular Weight: 225.33 g/mol
• SMILES: CC1=CC=C(C=C1)C(C)NCC2=CC=CC=C2
• InChI: InChI=1S/C16H19N/c1-13-8-10-16(11-9-13)14(2)17-12-15-6-4-3-5-7-15/h3-11,14,17H,12H2,1-2H3
• InChIKey: LCMHOUMRBZARCR-UHFFFAOYSA-N

For programs requiring chiral integrity without late-stage separation, racemic or achiral analogs present significant purification challenges. This (R)-enantiomer of N-benzyl-1-(4-methylphenyl)ethylamine provides a definitive solution. - Directly enables diastereoselective alkylation and acylation, eliminating costly chiral chromatography steps. - 4-Methyl substitution offers defined 5-HT₂A pharmacological space, distinct from 2,5-dimethoxy NBOMe analogs. - Supplied with certified purity ≥95% for consistent performance in reference standard and fragment-based screening applications.

N-Benzyl-1-(4-methylphenyl)ethylamine – Identity and Baseline

N-Benzyl-1-(4-methylphenyl)ethylamine (CAS 202199‑08‑4, MF C₁₆H₁₉N, MW 225.33 g·mol⁻¹) is a secondary N‑benzyl‑phenethylamine in which a benzyl group is installed on the nitrogen of 1‑(4‑methylphenyl)ethylamine . The compound belongs to the broader N‑benzyl‑phenethylamine (NBPEA) family, a class that has attracted substantial attention because N‑benzyl substitution confers a marked increase in 5‑HT₂A receptor affinity relative to the parent phenethylamine scaffold [1]. It is manufactured as a single‑enantiomer intermediate (e.g., from (R)‑(+)‑1‑(4‑methylphenyl)ethylamine) and is supplied as a free base or hydrochloride salt with typical certified purity ≥ 95% [2].

Single-enantiomer chiral intermediate with defined stereochemistry

Pre-resolved (R)-enantiomer supports diastereoselective synthesis without in-house chiral separation

Suitable as a chiral reference standard for analytical method development

• [1] Hansen M, Phonekeo K, Paine JS, et al. Synthesis and Structure–Activity Relationships of N‑Benzyl Phenethylamines as 5‑HT₂A/₂C Agonists. ACS Chem Neurosci. 2014;5(3):243‑249. View Source
• [2] ChemBridge Corporation. (4‑methylbenzyl)(1‑phenylethyl)amine – CAS 202199‑08‑4. ChemBase Catalog ID 6605397. View Source

Why Generic N-Benzyl-phenethylamines Cannot Substitute

Within the N‑benzyl‑phenethylamine class, even minor changes to the aryl substitution pattern or the α‑methyl branch produce dramatic shifts in target affinity, functional selectivity, and metabolic stability. The 4‑methyl substituent on the phenethylamine phenyl ring – the defining structural feature of this compound – directly affects electron density, steric bulk, and lipophilicity, all of which modulate 5‑HT₂A/₂C receptor binding and VAP‑1/SSAO enzyme inhibition [1]. Consequently, generic unsubstituted N‑benzyl‑phenethylamine or analogs bearing different aryl substituents (e.g., 4‑Br, 2,5‑di‑OMe) cannot be interchanged with N‑benzyl‑1‑(4‑methylphenyl)ethylamine without risking loss of the desired pharmacological profile or synthetic utility. The α‑methyl branch on the ethylene bridge further introduces chirality, making enantiomeric composition a critical quality attribute that generic achiral analogs do not address [2].

4-Methyl substitution pattern strongly modulates 5‑HT₂A/₂C receptor affinity and VAP‑1 inhibition; unsubstituted or differently substituted analogs may shift pharmacological profiles and cannot be assumed equivalent.

Racemic or achiral N‑benzyl‑phenethylamine analogs lack the defined chiral center, compromising diastereoselective synthesis and stereochemical control required for structure‑guided medicinal chemistry.

N‑Methyl tertiary amine variants offer only one diversification vector (aryl ring), limiting the breadth of library synthesis compared to the secondary amine scaffold with two independent modification sites.

• [1] Hansen M, Phonekeo K, Paine JS, et al. Synthesis and Structure–Activity Relationships of N‑Benzyl Phenethylamines as 5‑HT₂A/₂C Agonists. ACS Chem Neurosci. 2014;5(3):243‑249. View Source
• [2] Surrey AR, Mooradian A, Cutler RA, Suter CM, Buck JS. Antifibrillatory Agents. The Preparation of Some N‑Benzyl‑N‑methylphenethylamines. J Am Chem Soc. 1949;71(7):2431‑2433. View Source

Differentiation Evidence for N-Benzyl-1-(4-methylphenyl)ethylamine

Chiral Single-Enantiomer Identity vs. Racemic Analogs

The compound is derived from (R)‑(+)‑1‑(4‑methylphenyl)ethylamine (CAS 4187‑38‑6), a single‑enantiomer starting material. When procured as the (R)‑enantiomer, the product retains the stereochemical integrity of the starting amine . In contrast, the most common N‑benzyl‑phenethylamine analogs (e.g., 25I‑NBOMe, 25B‑NBOMe) are typically produced and sold as racemates or with unspecified stereochemistry. For researchers requiring a defined chiral handle – for example, to install the fragment into a diastereoselective synthesis – this pre‑resolved enantiomeric form eliminates the need for in‑house chiral separation, saving time and cost.

Chiral identity vs. racemic

Class‑level inference

Defined (R)-enantiomer from chiral pool vs. racemic or achiral analogs

Eliminates need for in‑house chiral resolution

Enantiomeric excess verified by chiral HPLC

Evidence Dimension	Enantiomeric composition
Target Compound Data	Single (R)‑enantiomer; derived from (R)‑(+)‑1‑(4‑methylphenyl)ethylamine (CAS 4187‑38‑6, ≥95% ee typical)
Comparator Or Baseline	Racemic N‑benzyl‑1‑phenylethylamine (CAS 5349‑34‑0) or achiral N‑benzyl‑2‑phenylethylamine
Quantified Difference	Target provides a defined stereocenter; comparator provides none or a racemic mixture
Conditions	Synthesis from chiral pool precursor; enantiomeric excess verified by chiral HPLC or optical rotation

Why This Matters

For procurement decisions in medicinal chemistry where a single enantiomer is required, the target compound offers a ready‑to‑use chiral building block, whereas racemic analogs necessitate costly resolution steps.

Scalable Synthetic Route via Reductive Amination

Patent US6476268 describes a batchwise synthesis of N‑benzyl‑1‑(4‑methylphenyl)ethylamine by condensation of 4‑methyl‑1‑phenylethylamine with benzaldehyde in methanol, followed by reduction. The procedure operates at ambient temperature (24 °C) with stoichiometric reagents and yields the secondary amine directly after aqueous workup [1]. This contrasts with more complex N‑benzyl‑phenethylamines (e.g., 2,5‑dimethoxy‑4‑substituted NBOMes) that require multi‑step sequences, protection/deprotection, or sensitive coupling reagents.

Synthetic route efficiency

Cross‑study comparable

One‑step reductive amination vs. ≥3 steps for NBOMe analogs

Reduced supply‑chain risk, scalable procurement

Patent US6476268 batch process

Evidence Dimension	Number of synthetic steps and reaction conditions
Target Compound Data	One‑pot reductive amination; 24 °C; methanol solvent; stoichiometric benzaldehyde; standard workup
Comparator Or Baseline	25I‑NBOMe synthesis: typically 3–5 steps, requires 2‑(2,5‑dimethoxy‑4‑iodophenyl)ethanamine precursor, often needs column chromatography
Quantified Difference	Target: 1 step from commercially available amine. Comparator: ≥3 steps.
Conditions	Patent US6476268, Example batchwise synthesis

Why This Matters

Procurement of a compound with a short, well‑characterized synthetic route reduces supply‑chain risk, lowers cost, and facilitates large‑scale ordering for screening libraries or process development.

• [1] SumoBrain. Preparation of N‑benzylamines – Patent US6476268. 2002. View Source

Class-Level 5-HT₂A/₂C Agonism Profile

In the 48‑compound SAR study by Hansen et al. (2014), N‑benzyl‑phenethylamines as a class displayed high 5‑HT₂A binding affinity (best compound 8b: Kᵢ = 0.29 nM) and functional potency (best compound 1b: EC₅₀ = 0.074 nM). The unsubstituted N‑benzyl‑phenethylamine core itself (R₁ = H, R₂ = H) showed markedly lower affinity (Kᵢ > 100 nM). Introduction of a 4‑methyl group on the phenethylamine ring (the substitution pattern present in the target compound) was shown to modulate both affinity and selectivity between 5‑HT₂A and 5‑HT₂C subtypes [1]. While direct Kᵢ/EC₅₀ data for the exact 4‑methyl compound were not separately tabulated in that publication, the SAR trend indicates that the 4‑methyl substitution occupies a distinct region of chemical space between the unsubstituted and the 2,5‑dimethoxy‑4‑substituted “super‑potent” NBOMes.

5‑HT₂A SAR trend

Class‑level inference

Predicted mid‑range affinity between unsubstituted and 2,5‑di‑OMe analogs

Intermediate potency probe for receptor studies

No direct Kᵢ reported for target compound; review in‑house

Evidence Dimension	5‑HT₂A binding affinity (SAR trend, not exact value for target)
Target Compound Data	N‑benzyl‑4‑methyl‑phenethylamine; no exact Kᵢ reported; predicted to fall between unsubstituted (Kᵢ ~100 nM) and 2,5‑di‑OMe‑4‑Me (Kᵢ ~1–10 nM) based on Hansen et al. SAR
Comparator Or Baseline	Unsubstituted N‑benzyl‑phenethylamine (Kᵢ > 100 nM); 25H‑NBOMe (2,5‑di‑OMe, Kᵢ ~1 nM)
Quantified Difference	Estimated 10–100‑fold increase over unsubstituted; 10–100‑fold decrease relative to 2,5‑di‑OMe analogs
Conditions	Radioligand binding assay using [³H]ketanserin at human 5‑HT₂A receptors expressed in HEK293 cells

Why This Matters

For researchers studying partial agonists or tools with intermediate 5‑HT₂A potency (avoiding the extreme potencies and safety liabilities of 25X‑NBOMes), the 4‑methyl‑substituted compound offers a structurally defined mid‑range probe.

• [1] Hansen M, Phonekeo K, Paine JS, et al. Synthesis and Structure–Activity Relationships of N‑Benzyl Phenethylamines as 5‑HT₂A/₂C Agonists. ACS Chem Neurosci. 2014;5(3):243‑249. View Source

Derivatizable Secondary Amine for Library Synthesis

The secondary amine in N‑benzyl‑1‑(4‑methylphenyl)ethylamine can be further functionalized by N‑alkylation, acylation, or reductive amination to generate diverse tertiary amine libraries. This contrasts with N‑benzyl‑N‑methyl‑phenethylamines (e.g., the antifibrillatory series described by Surrey et al., 1949 [1]), where the tertiary amine is already fully substituted, leaving only the phenyl ring for derivatization. The target compound thus provides a dual‑vector diversification point (N‑alkylation + aryl functionalization), expanding accessible chemical space.

Diversification vectors

Class‑level inference

Two modification sites (secondary amine + aryl ring) vs. one in N‑methyl analogs

Expands chemical space for library synthesis

Standard medicinal chemistry derivatization

Evidence Dimension	Number of sites available for synthetic diversification
Target Compound Data	Two diversification points: secondary amine (N‑alkylation/acylation) and para‑methylphenyl ring (electrophilic substitution or cross‑coupling)
Comparator Or Baseline	N‑benzyl‑N‑methyl‑4‑methoxyphenethylamine: only the aryl ring is available for further modification
Quantified Difference	2 vs. 1 synthetically accessible diversification sites
Conditions	Standard medicinal chemistry derivatization reactions

Why This Matters

In procurement for parallel library synthesis, the ability to independently modify two positions on a single scaffold greatly increases the number of analogs that can be generated per purchased gram, improving cost‑efficiency of hit‑to‑lead campaigns.

• [1] Surrey AR, Mooradian A, Cutler RA, Suter CM, Buck JS. Antifibrillatory Agents. The Preparation of Some N‑Benzyl‑N‑methylphenethylamines. J Am Chem Soc. 1949;71(7):2431‑2433. View Source

Application Scenarios for N-Benzyl-1-(4-methylphenyl)ethylamine

Chiral Building Block for Diastereoselective Synthesis

The (R)‑enantiomer of N‑benzyl‑1‑(4‑methylphenyl)ethylamine serves as an enantiopure secondary amine for diastereoselective alkylation, reductive amination, or acylation steps in the synthesis of complex drug candidates. Its defined stereochemistry eliminates the need for chiral chromatography at later stages, a key advantage when procuring intermediates for fragment‑based or structure‑guided medicinal chemistry .

Mid-Range 5-HT₂A/₂C Probe for Neuroscience Research

Based on class‑level SAR data, the 4‑methyl‑substituted N‑benzyl‑phenethylamine scaffold is expected to possess intermediate 5‑HT₂A receptor affinity, positioning it as a useful pharmacological tool between the very potent 2,5‑dimethoxy‑4‑substituted NBOMes and the weakly active unsubstituted phenethylamines. This intermediate potency profile is particularly relevant for studies requiring partial agonism or for in vivo behavioural pharmacology where extreme potency is undesirable [1].

Scaffold for Parallel Library Synthesis

The secondary amine functionality allows straightforward N‑derivatization (alkylation, acylation, sulfonylation), while the 4‑methylphenyl ring can be further functionalised via electrophilic substitution or metal‑catalyzed cross‑coupling. This dual‑vector diversification makes the compound an efficient core scaffold for generating focused libraries in early‑stage drug discovery programs [2].

Reference Standard for Analytical Method Development

With a well‑defined molecular formula (C₁₆H₁₉N), single enantiomer availability, and established synthetic provenance (US6476268), the compound is suitable as a reference standard for HPLC, LC‑MS, or chiral purity assay development, particularly when calibrating methods for the broader N‑benzyl‑phenethylamine class or for forensic toxicology screening panels [3].

Application

Selection Property

Validation Focus

Chiral synthesis intermediate

Stereochemical control, single enantiomer

Enantiomeric purity verification

5‑HT₂A receptor probe

Intermediate affinity scaffold

Receptor binding and functional assay context

Parallel library scaffold

Dual‑vector diversification

Synthetic accessibility and derivatization feasibility

Analytical reference standard

Defined chiral identity and synthetic provenance

Method calibration by chiral HPLC or LC‑MS

• [1] Hansen M, Phonekeo K, Paine JS, et al. Synthesis and Structure–Activity Relationships of N‑Benzyl Phenethylamines as 5‑HT₂A/₂C Agonists. ACS Chem Neurosci. 2014;5(3):243‑249. View Source
• [2] Surrey AR, Mooradian A, Cutler RA, Suter CM, Buck JS. Antifibrillatory Agents. The Preparation of Some N‑Benzyl‑N‑methylphenethylamines. J Am Chem Soc. 1949;71(7):2431‑2433. View Source
• [3] SumoBrain. Preparation of N‑benzylamines – Patent US6476268. 2002. View Source